Cas no 131330-81-9 (2-cycloheptylprop-2-enoic acid)
131330-81-9 structure
Product Name:2-cycloheptylprop-2-enoic acid
CAS No:131330-81-9
MF:C10H16O2
MW:168.232843399048
CID:6527832
PubChem ID:21387940
Update Time:2024-01-13
2-cycloheptylprop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-cycloheptylprop-2-enoic acid
- EN300-1762937
- 131330-81-9
- SCHEMBL642121
-
- Inchi: 1S/C10H16O2/c1-8(10(11)12)9-6-4-2-3-5-7-9/h9H,1-7H2,(H,11,12)
- InChI Key: NTAWCBFYRWRSTL-UHFFFAOYSA-N
- SMILES: OC(C(=C)C1CCCCCC1)=O
Computed Properties
- Exact Mass: 168.115029749g/mol
- Monoisotopic Mass: 168.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 37.3Ų
2-cycloheptylprop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1762937-0.05g |
2-cycloheptylprop-2-enoic acid |
131330-81-9 | 0.05g |
$912.0 | 2023-09-20 | ||
| Enamine | EN300-1762937-0.1g |
2-cycloheptylprop-2-enoic acid |
131330-81-9 | 0.1g |
$956.0 | 2023-09-20 | ||
| Enamine | EN300-1762937-0.25g |
2-cycloheptylprop-2-enoic acid |
131330-81-9 | 0.25g |
$999.0 | 2023-09-20 | ||
| Enamine | EN300-1762937-0.5g |
2-cycloheptylprop-2-enoic acid |
131330-81-9 | 0.5g |
$1043.0 | 2023-09-20 | ||
| Enamine | EN300-1762937-1.0g |
2-cycloheptylprop-2-enoic acid |
131330-81-9 | 1g |
$1086.0 | 2023-06-03 | ||
| Enamine | EN300-1762937-2.5g |
2-cycloheptylprop-2-enoic acid |
131330-81-9 | 2.5g |
$2127.0 | 2023-09-20 | ||
| Enamine | EN300-1762937-5.0g |
2-cycloheptylprop-2-enoic acid |
131330-81-9 | 5g |
$3147.0 | 2023-06-03 | ||
| Enamine | EN300-1762937-10.0g |
2-cycloheptylprop-2-enoic acid |
131330-81-9 | 10g |
$4667.0 | 2023-06-03 | ||
| Enamine | EN300-1762937-1g |
2-cycloheptylprop-2-enoic acid |
131330-81-9 | 1g |
$1086.0 | 2023-09-20 | ||
| Enamine | EN300-1762937-5g |
2-cycloheptylprop-2-enoic acid |
131330-81-9 | 5g |
$3147.0 | 2023-09-20 |
2-cycloheptylprop-2-enoic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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